Cas no 769899-48-1 (2-(3,4-Dichlorophenyl)-2-pyrrolidin-1-yl-acetonitrile)

• Product Name: 2-(3,4-Dichlorophenyl)-2-pyrrolidin-1-yl-acetonitrile
• CAS No: 769899-48-1
• MF: C₁₂H₁₂Cl₂N₂
• MW: 255.143080711365
• CID: 4716867
• Update Time: 2025-06-14

2-(3,4-Dichlorophenyl)-2-pyrrolidin-1-yl-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dichlorophenyl)-2-(pyrrolidin-1-yl)acetonitrile
• 2-(3,4-dichlorophenyl)-2-pyrrolidin-1-yl-acetonitrile
• OR300842
• BC4224531
• 2-(3,4-Dichlorophenyl)-2-pyrrolidin-1-yl-acetonitrile

• Inchi： 1S/C12H12Cl2N2/c13-10-4-3-9(7-11(10)14)12(8-15)16-5-1-2-6-16/h3-4,7,12H,1-2,5-6H2
• InChI Key： LKASVTNUQXFRLB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C#N)N1CCCC1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 280
• Topological Polar Surface Area: 27

Additional information on 2-(3,4-Dichlorophenyl)-2-pyrrolidin-1-yl-acetonitrile

Research Brief on 2-(3,4-Dichlorophenyl)-2-pyrrolidin-1-yl-acetonitrile (CAS: 769899-48-1): Recent Advances and Applications

2-(3,4-Dichlorophenyl)-2-pyrrolidin-1-yl-acetonitrile (CAS: 769899-48-1) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in treating various diseases.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 2-(3,4-Dichlorophenyl)-2-pyrrolidin-1-yl-acetonitrile as a precursor in the synthesis of dopamine D3 receptor antagonists. The research highlighted its structural versatility, which allows for modifications to enhance binding affinity and selectivity. The study employed computational docking and in vitro assays to demonstrate the compound's potential in targeting neurological disorders such as Parkinson's disease and schizophrenia.

In another recent development, researchers from the University of Cambridge explored the compound's application in cancer therapy. Their findings, published in Bioorganic & Medicinal Chemistry Letters, revealed that derivatives of 2-(3,4-Dichlorophenyl)-2-pyrrolidin-1-yl-acetonitrile exhibit promising inhibitory effects on specific kinase pathways involved in tumor proliferation. The study utilized high-throughput screening and molecular dynamics simulations to identify optimal derivative structures for further preclinical testing.

The compound's mechanism of action has also been a subject of interest. A 2024 paper in ChemMedChem detailed its interaction with cytochrome P450 enzymes, suggesting potential implications for drug metabolism and personalized medicine. The study combined X-ray crystallography and mass spectrometry to elucidate the binding modes and metabolic pathways of the compound, providing valuable insights for future drug design.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 2-(3,4-Dichlorophenyl)-2-pyrrolidin-1-yl-acetonitrile. A recent patent (WO2023124567) describes an improved catalytic process that increases yield and reduces byproducts, making it more suitable for large-scale pharmaceutical manufacturing. This innovation addresses previous challenges related to scalability and cost-effectiveness.

Looking ahead, the compound continues to attract attention for its multifunctional potential. Current research directions include exploring its use in combination therapies, investigating its pharmacokinetic properties, and developing more efficient synthetic routes. As these studies progress, 2-(3,4-Dichlorophenyl)-2-pyrrolidin-1-yl-acetonitrile may emerge as a valuable tool in addressing unmet medical needs across various therapeutic areas.